Cas no 1020489-23-9 (N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-1-methyl-1H-pyrazole-3-carboxamide)

• Product Name: N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-1-methyl-1H-pyrazole-3-carboxamide
• CAS No: 1020489-23-9
• MF: C₁₆H₁₆N₄O₂S
• MW: 328.388841629028
• CID: 5949864
• PubChem ID: 25284666
• Update Time: 2025-06-10

N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-1-methyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-1-methyl-1H-pyrazole-3-carboxamide
• N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-1-methylpyrazole-3-carboxamide
• 1020489-23-9
• F5094-0204
• AKOS024496993
• N-(4-(4-ethoxyphenyl)thiazol-2-yl)-1-methyl-1H-pyrazole-3-carboxamide

• Inchi： 1S/C16H16N4O2S/c1-3-22-12-6-4-11(5-7-12)14-10-23-16(17-14)18-15(21)13-8-9-20(2)19-13/h4-10H,3H2,1-2H3,(H,17,18,21)
• InChI Key： DSPNNSXKSAVOBC-UHFFFAOYSA-N
• SMILES： N1(C)C=CC(C(NC2=NC(C3=CC=C(OCC)C=C3)=CS2)=O)=N1

Computed Properties

• Exact Mass: 328.09939694g/mol
• Monoisotopic Mass: 328.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 97.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-1-methyl-1H-pyrazole-3-carboxamide

Introduction to N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-1-methyl-1H-pyrazole-3-carboxamide (CAS No. 1020489-23-9)

N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-1-methyl-1H-pyrazole-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1020489-23-9, belongs to a class of molecules that exhibit promising biological activities. The intricate structure of this compound, featuring a 1-methyl-1H-pyrazole-3-carboxamide moiety linked to a 1,3-thiazole ring substituted with a 4-(4-ethoxyphenyl) group, makes it a subject of intense study for its potential therapeutic applications.

The pharmacological significance of N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-1-methyl-1H-pyrazole-3-carboxamide lies in its ability to interact with various biological targets. Recent studies have highlighted its role in modulating enzyme activity and receptor binding, which are crucial for the development of novel therapeutic agents. The presence of the thiazole and pyrazole rings in its structure suggests that it may possess properties such as anti-inflammatory, anti-microbial, and anti-cancer effects. These attributes make it an attractive candidate for further investigation in drug discovery.

In the realm of medicinal chemistry, the synthesis and characterization of this compound have been pivotal in understanding its mechanism of action. Researchers have employed advanced spectroscopic techniques and computational methods to elucidate its molecular interactions. The< strong>N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-1-methyl-1H-pyrazole-3-carboxamide structure has been found to exhibit high binding affinity to certain proteins, which are implicated in various diseases. This has opened up new avenues for developing targeted therapies.

The< strong>1-methyl-1H-pyrazole-3-carboxamide moiety is particularly noteworthy for its role in enhancing the bioavailability and pharmacokinetic properties of the compound. This feature is essential for ensuring that the drug reaches its target site in sufficient concentrations to exert its therapeutic effect. Additionally, the< strong>4-(4-ethoxyphenyl) substituent contributes to the compound's solubility and stability, making it more suitable for formulation into pharmaceutical products.

Recent advancements in drug discovery have seen the use of computational modeling to predict the biological activity of N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-1-methyl-1H-pyrazole-3-carboxamide. These studies have revealed that the compound can modulate pathways involved in cell proliferation and apoptosis, which are critical for cancer therapy. The< strong>thiazole-pyrazole scaffold has been shown to interfere with key signaling molecules, thereby inhibiting tumor growth.

The< strong>CAS No. 1020489-23-9 designation ensures that researchers can accurately identify and reference this compound in their studies. This standardized nomenclature is essential for maintaining consistency across different laboratories and publications. The compound's unique structural features have also led to its inclusion in several high-throughput screening campaigns aimed at identifying novel drug candidates.

In conclusion, N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-1-methyl-1H-pyrazole-3-carboxamide represents a significant advancement in pharmaceutical research. Its complex structure and demonstrated biological activity make it a valuable tool for developing new therapeutic agents. As research continues to uncover more about its mechanisms of action, this compound is poised to play a crucial role in addressing various medical challenges.